Cas no 105803-00-7 (L-Glutamic acid,L-arginyl-L-lysyl-)

L-Glutamic acid,L-arginyl-L-lysyl- structure
105803-00-7 structure
Product Name:L-Glutamic acid,L-arginyl-L-lysyl-
CAS No:105803-00-7
MF:C17H33N7O6
MW:431.487223386765
CID:151160
PubChem ID:129123
Update Time:2025-04-19

L-Glutamic acid,L-arginyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid,L-arginyl-L-lysyl-
    • (2S)-2-[[(2S)-6-amino-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]pentanedioic acid
    • splenotritin
    • AC1L2V1N
    • Arg-lys-glu
    • L-Glutamic acid, N-(N2-L-arginyl-L-lysyl)-
    • N-(N2-L-Arginyl-L-lysyl)-L-glutamic acid
    • Splenin (32-34)
    • Thymopoietin (32-34)
    • Thymopoietin III (32-34)
    • Thymopoietin tripeptide
    • L-Arginyl-L-lysyl-L-glutamic acid
    • DTXSID50147353
    • SCHEMBL4595320
    • CHEBI:159131
    • CVXXSWQORBZAAA-SRVKXCTJSA-N
    • AKOS040747495
    • 105803-00-7
    • Arginyl-lysyl-glutamic acid
    • Inchi: 1S/C17H33N7O6/c18-8-2-1-5-11(15(28)24-12(16(29)30)6-7-13(25)26)23-14(27)10(19)4-3-9-22-17(20)21/h10-12H,1-9,18-19H2,(H,23,27)(H,24,28)(H,25,26)(H,29,30)(H4,20,21,22)/t10-,11-,12-/m0/s1
    • InChI Key: CVXXSWQORBZAAA-SRVKXCTJSA-N
    • SMILES: O=C([C@H](CCCCN)NC([C@H](CCC/N=C(\N)/N)N)=O)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

  • Exact Mass: 431.24949
  • Monoisotopic Mass: 431.249
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 16
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: -7.7
  • Topological Polar Surface Area: 249Ų

Experimental Properties

  • Density: 1.48
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.624
  • PSA: 246.74
  • LogP: 1.89710
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